Cas no 454-63-7 (3-(trifluoromethyl)cyclohexanol)

• Product Name: 3-(trifluoromethyl)cyclohexanol
• CAS No: 454-63-7
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD00102143
• CID: 324917
• PubChem ID: 2777487
• Update Time: 2025-06-15

3-(trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)cyclohexanol
• 3-(trifluoromethyl)cyclohexan-1-ol
• 3-TRIFLUOROMETHYLCYCLOHEXANOL
• 3-Trifluoromethyl-cyclohexanol
• SCHEMBL4014248
• FT-0613944
• 454-63-7
• 3-(TRIFLUOROMETHYL)CYCLOHEXANOL (CIS/TRANS)
• Z979440134
• SY180029
• SB84283
• MFCD00102143
• ZB1694
• WGZGFRDYYXKLRB-UHFFFAOYSA-N
• F89032
• DTXSID20380533
• PS-15765
• AKOS005063406
• Cyclohexanol, 3-(trifluoromethyl)-
• CS-0252991
• EN300-62207
• STL557538
• BBL103728
• 3-(Trifluoromethyl)cyclohexanol, cis/trans
• DB-008251

• MDL： MFCD00102143
• Inchi： 1S/C7H11F3O/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6,11H,1-4H2
• InChI Key： WGZGFRDYYXKLRB-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)O)(F)F

Computed Properties

• Exact Mass: 168.07600
• Monoisotopic Mass: 168.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 160 ºC
• Flash Point: 69 ºC
• PSA: 20.23000
• LogP: 2.09980

3-(trifluoromethyl)cyclohexanol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S36-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-(trifluoromethyl)cyclohexanol

3-(Trifluoromethyl)cyclohexanol: A Comprehensive Overview of CAS No. 454-63-7

3-(Trifluoromethyl)cyclohexanol, with the CAS number 454-63-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a trifluoromethyl group and a hydroxyl group. The combination of these functional groups endows 3-(trifluoromethyl)cyclohexanol with a range of valuable properties, making it an important intermediate in various chemical processes.

The chemical structure of 3-(trifluoromethyl)cyclohexanol can be represented as C₇H₁₁F₃O. The cyclohexane ring provides stability and conformational flexibility, while the trifluoromethyl group imparts significant electron-withdrawing effects and hydrophobicity. The hydroxyl group, on the other hand, introduces polarity and reactivity, making the compound suitable for a wide array of chemical transformations.

In recent years, the study of 3-(trifluoromethyl)cyclohexanol has been enriched by several groundbreaking research findings. One notable area of research is its application in the synthesis of pharmaceuticals. The trifluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 3-(trifluoromethyl)cyclohexanol as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from this intermediate exhibited enhanced antiviral activity against a range of viral pathogens.

Beyond pharmaceuticals, 3-(trifluoromethyl)cyclohexanol has also found applications in materials science. Its unique combination of functional groups makes it an excellent precursor for the synthesis of advanced polymers and coatings. A recent study in the Journal of Polymer Science explored the use of this compound in the development of fluorinated polymers with improved thermal stability and chemical resistance. The resulting materials showed promise in various industrial applications, including aerospace and electronics.

The synthetic versatility of 3-(trifluoromethyl)cyclohexanol is another factor contributing to its importance in chemical research. The hydroxyl group can be readily functionalized through various reactions, such as esterification, etherification, and oxidation. These transformations enable the preparation of a diverse array of derivatives with tailored properties. For example, a study published in the Tetrahedron Letters reported the synthesis of novel fluorinated ethers from 3-(trifluoromethyl)cyclohexanol. These ethers exhibited enhanced solubility and stability in organic solvents, making them valuable solvents and reaction media.

In addition to its synthetic applications, 3-(trifluoromethyl)cyclohexanol has been studied for its potential biological activities. Research has shown that compounds containing trifluoromethyl groups can exhibit anti-inflammatory and anticancer properties. A study published in the Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of derivatives derived from 3-(trifluoromethyl)cyclohexanol. The results indicated that these derivatives selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 3-(trifluoromethyl)cyclohexanol have been conducted to ensure its safe application. A recent review article in the Critical Reviews in Environmental Science and Technology summarized the available data on the biodegradability and ecotoxicity of this compound. The findings suggested that under certain conditions, 3-(trifluoromethyl)cyclohexanol can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, 3-(trifluoromethyl)cyclohexanol (CAS No. 454-63-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and versatile properties make it an invaluable intermediate in organic synthesis, pharmaceutical development, materials science, and environmental studies. Ongoing research continues to uncover new applications and insights into its behavior, solidifying its position as an important molecule in modern chemistry.